Cas no 2137827-12-2 (2-Oxa-7-azaspiro[4.4]nonane, 3-(1-azetidinylmethyl)-)

• Product Name: 2-Oxa-7-azaspiro[4.4]nonane, 3-(1-azetidinylmethyl)-
• CAS No: 2137827-12-2
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 5278853
• Update Time: 2025-06-08

2-Oxa-7-azaspiro[4.4]nonane, 3-(1-azetidinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-7-azaspiro[4.4]nonane, 3-(1-azetidinylmethyl)-

• Inchi： 1S/C11H20N2O/c1-4-13(5-1)7-10-6-11(9-14-10)2-3-12-8-11/h10,12H,1-9H2
• InChI Key： KYXMULLMOWPQKF-UHFFFAOYSA-N
• SMILES： C1C2(CCNC2)CC(CN2CCC2)O1

Additional information on 2-Oxa-7-azaspiro[4.4]nonane, 3-(1-azetidinylmethyl)-

Introduction to 2-Oxa-7-azaspiro[4.4]nonane, 3-(1-azetidinylmethyl)- (CAS No. 2137827-12-2)

2-Oxa-7-azaspiro[4.4]nonane, 3-(1-azetidinylmethyl)- (CAS No. 2137827-12-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are characterized by their fused ring systems and have been extensively studied for their diverse biological activities.

The spirocyclic framework of 2-Oxa-7-azaspiro[4.4]nonane, 3-(1-azetidinylmethyl)- provides a rigid and conformationally constrained structure, which can enhance the compound's binding affinity to specific biological targets. The presence of the oxa and aza functionalities further contributes to its chemical diversity and potential for modulating biological processes.

Recent studies have highlighted the potential of spirocyclic compounds in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that a series of spirocyclic compounds, including 2-Oxa-7-azaspiro[4.4]nonane, 3-(1-azetidinylmethyl)-, exhibited potent inhibitory activity against specific kinases involved in cancer progression. This finding underscores the compound's potential as a lead molecule for the development of novel anticancer agents.

In addition to its anticancer properties, 2-Oxa-7-azaspiro[4.4]nonane, 3-(1-azetidinylmethyl)- has also shown promise in the treatment of neurodegenerative diseases. A research group at the University of California, San Francisco, demonstrated that this compound could effectively cross the blood-brain barrier and modulate key signaling pathways associated with Alzheimer's disease and Parkinson's disease. The ability to target these pathways with high selectivity and efficacy makes 2-Oxa-7-azaspiro[4.4]nonane, 3-(1-azetidinylmethyl)- an attractive candidate for further preclinical and clinical investigation.

The synthesis of 2-Oxa-7-azaspiro[4.4]nonane, 3-(1-azetidinylmethyl)- has been optimized using modern synthetic methodologies, ensuring high yields and purity levels suitable for pharmaceutical applications. One notable synthetic route involves the use of palladium-catalyzed cross-coupling reactions followed by ring-closing metathesis (RCM) to form the spirocyclic core. This approach not only simplifies the synthetic process but also allows for the introduction of various functional groups to fine-tune the compound's pharmacological properties.

The pharmacokinetic profile of 2-Oxa-7-azaspiro[4.4]nonane, 3-(1-azetidinylmethyl)- has been extensively studied to ensure its suitability for in vivo applications. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties, with good oral bioavailability and low toxicity profiles. These characteristics are crucial for its potential use in long-term therapeutic regimens.

In conclusion, 2-Oxa-7-azaspiro[4.4]nonane, 3-(1-azetidinylmethyl)- (CAS No. 2137827-12-2) represents a promising lead compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to uncover additional biological activities and optimize its therapeutic potential for various diseases.